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Compound of Interest

Compound Name: Isotachysterol 3

Cat. No.: B8079540 Get Quote

An In-depth Technical Guide to Isotachysterol 3
Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Isotachysterol 3 is a secosteroid closely related to the Vitamin D family. It manifests as a

photoproduct during the synthesis of Vitamin D3 from 7-dehydrocholesterol and is often

considered an impurity in cholecalciferol preparations.[1][2][3] Despite this, Isotachysterol 3
exhibits distinct biological activities, including the stimulation of intestinal calcium transport and

bone calcium mobilization, even in the absence of kidney function.[1][4] This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

biological context, and relevant experimental methodologies.

Chemical Identity and Structure
Isotachysterol 3 is a stereoisomer of tachysterol and an isomer of Vitamin D3. Its structure is

defined by the opening of the B-ring of the cholesterol backbone, characteristic of secosteroids.

IUPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-

hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol

Synonyms: Cholecalciferol impurity D, (6E)-9,10-seco-5(10),6,8(14)-cholestatrien-3-ol,

Toxisterol3 D3
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Molecular Formula: C₂₇H₄₄O

CAS Number: 22350-43-2

The core structure consists of a 9,10-secocholestane skeleton with three conjugated double

bonds at positions 5(10), 6, and 8(14). The key distinguishing feature is the (E)-geometry of the

double bond at C6-C7.

Chemical Structure Diagram

a

Click to download full resolution via product page

Caption: 2D Structure of Isotachysterol 3.

Physicochemical Properties
The physicochemical properties of Isotachysterol 3 are summarized below. These values are

critical for its handling, formulation, and analysis in a research setting.
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Property Value Source

Molecular Weight 384.6 g/mol

Physical Form
Sticky Solid to Solid (White to

Light Yellow)

Boiling Point (Predicted) 500.9 ± 29.0 °C

Density (Predicted) 0.97 ± 0.1 g/cm³

Solubility

Soluble in DMSO; Slightly

soluble in Chloroform,

Acetone, Ethyl Acetate,

Methanol

Stability

Sensitive to light and

temperature; unstable in

solution
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Biological Activity and Signaling
Isotachysterol 3 is not merely an inert byproduct. It is recognized as an analog of 1,25-

dihydroxy Vitamin D3 and demonstrates biological effects.

Calcium Metabolism: The primary reported activity is its ability to stimulate intestinal calcium

transport and promote the mobilization of calcium from bone. Notably, this effect is observed

in anephric (kidney-less) rats, suggesting a mechanism of action that may not require renal

hydroxylation, a critical activation step for Vitamin D3.

Metabolic Activation: While it can act directly, Isotachysterol 3 is also a substrate for

metabolic enzymes. It can be hydroxylated by cytochrome P450 enzymes such as CYP11A1
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and CYP27A1. The resulting hydroxyderivatives have been shown to interact with various

nuclear receptors, including the Vitamin D Receptor (VDR), Liver X Receptors (LXRs), and

Peroxisome Proliferator-Activated Receptor γ (PPARγ).

Photochemical Synthesis Pathway
The formation of Isotachysterol 3 is an integral part of the photochemical synthesis of Vitamin

D3. Ultraviolet B (UVB) radiation cleaves the B-ring of 7-dehydrocholesterol to form Previtamin

D3. Prolonged or further UVB exposure causes Previtamin D3 to isomerize into the biologically

inactive products Lumisterol 3 and Isotachysterol 3 (also referred to as Tachysterol 3).

Caption: Formation of Isotachysterol 3 from Previtamin D3.

Experimental Protocols
The following section details a representative experimental protocol for assessing the in vivo

biological activity of Isotachysterol 3, based on methodologies reported in the literature.

In Vivo Assessment of Calcium Mobilization in a Rat
Model
Objective: To determine the effect of Isotachysterol 3 on intestinal calcium transport and bone

calcium mobilization.

Animal Model: Weanling male albino rats maintained on a low-calcium, vitamin D-deficient diet

for a period of 3-4 weeks to establish a baseline deficient state.

Materials:

Isotachysterol 3 (purity >98%)

95% Ethanol (vehicle)

0.9% Saline solution

Micro-syringes for intravenous injection

Metabolic cages for collection of urine and feces
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Calcium assay kits (e.g., colorimetric or atomic absorption spectroscopy)

Anesthesia (e.g., isoflurane)

Methodology:

Preparation of Dosing Solution: Dissolve Isotachysterol 3 in 95% ethanol to a stock

concentration of 100 µg/mL. For a 5 µg dose, dilute the stock solution with 0.9% saline to

achieve a final concentration of 100 µg/mL in a vehicle of 5% ethanol/95% saline. The final

injection volume will be 0.05 mL.

Animal Dosing:

Divide the rats into a control group (receiving vehicle only) and a treatment group

(receiving Isotachysterol 3).

Lightly anesthetize the animals.

Administer a single 5 µg dose in 0.05 mL of the prepared solution via intrajugular injection.

Sample Collection:

House the rats in metabolic cages for 24-48 hours post-injection.

Collect blood samples via tail vein or cardiac puncture at specified time points (e.g., 0, 12,

24, 48 hours) to measure serum calcium levels.

For intestinal calcium transport studies, an in situ intestinal loop technique can be

employed 24 hours post-injection, where a segment of the duodenum is isolated, and the

absorption of a known concentration of ⁴⁵Ca is measured over a set period.

Analysis:

Centrifuge blood samples to separate serum.

Analyze serum calcium concentrations using a suitable calcium assay.
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An increase in serum calcium in the treated group compared to the control group indicates

mobilization of calcium from bone and/or increased intestinal absorption.

Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the

significance of the observed differences.

Expected Outcome: Rats treated with Isotachysterol 3 are expected to show a statistically

significant increase in serum calcium levels, indicating its bioactivity in stimulating calcium

transport and mobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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